BENGHE Foundational & Exploratory

Check Availability & Pricing

Core Identification and Physicochemical
Properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460

Methyl 3-bromopropionate is a colorless to slightly yellow liquid, recognized by its CAS number
3395-91-3.[1][2][3] It is a bifunctional molecule, featuring both a reactive carbon-bromine bond
and an ester group, which makes it a valuable intermediate in a multitude of organic syntheses.
[4][5][6] Its structure allows it to act as a versatile precursor for introducing a three-carbon chain
with a terminal ester functionality.

Table 1: Physicochemical Properties of Methyl 3-bromopropionate
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Property Value Source(s)
CAS Number 3395-91-3 [112]1[3][71[8]
Molecular Formula CsH7BroO: [1][2]
Molecular Weight 167.00 g/mol [1112][3]
Appearance ;:qouki)drless to very slightly yellow 71l
Boiling Point 64-66 °C at 18 mmHg [1][9]
Density 1.53 g/mL at 25 °C [519]
Refractive Index (n20/D) 1.458 [5][10]
Flash Point 75 °C (167 °F) - closed cup [5][10]
Methyl B-bromopropionate, 3-
Synonyms Bromopropionic acid methyl [51[7118]

ester

Synthesis Methodologies: A Protocol-Driven

Approach

The synthesis of Methyl 3-bromopropionate is well-established, with the most common routes

involving the addition of hydrogen bromide to methyl acrylate or the esterification of 3-

bromopropionic acid. The choice of method often depends on the availability of starting

materials, scale, and desired purity.

Synthesis via Hydrobromination of Methyl Acrylate

This is a widely used industrial and laboratory method, prized for its atom economy and
directness. The reaction proceeds via an anti-Markovnikov addition of HBr to the electron-
deficient alkene of the acrylate.

Experimental Protocol:
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Preparation: A solution of methyl acrylate (3 moles) in anhydrous ether (500 ml) is placed in
a round-bottomed flask equipped with a gas inlet tube and a drying tube.[11]

Reaction Initiation: The flask is cooled in an ice bath.[11]

HBr Addition: Gaseous hydrogen bromide (245 g, 3 moles) is bubbled through the solution.
The addition should be controlled to manage the exothermic reaction.[11]

Work-up: The reaction mixture is washed with a 7% sodium sulfate solution to remove any
unreacted HBr and other aqueous impurities.[11]

Drying and Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and
the solvent is removed under reduced pressure to yield the crude product.[11]

Purification: The crude ester can be purified by vacuum distillation to afford Methyl 3-
bromopropionate in high yield.[11]
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Synthesis Workflow: Hydrobromination
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Caption: Workflow for the synthesis of Methyl 3-bromopropionate.

Synthesis via Esterification of 3-Bromopropionic Acid
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Another classical approach involves the Fischer esterification of 3-bromopropionic acid with
methanol, typically in the presence of a strong acid catalyst like sulfuric acid.

Chemical Reactivity and Synthetic Utility

The synthetic power of Methyl 3-bromopropionate stems from the electrophilic nature of the
carbon atom bonded to the bromine. This makes it an excellent substrate for nucleophilic
substitution reactions (Sn2). The bromine atom serves as a good leaving group, readily
displaced by a wide range of nucleophiles.

This reactivity is harnessed to introduce the -CH2CH2COOCHs fragment into various
molecules, a common strategy in the synthesis of pharmaceuticals and other complex organic
compounds.[4][6]

Caption: General Sn2 reaction of Methyl 3-bromopropionate.

Key Applications in Organic Synthesis:

o Pharmaceutical Intermediates: It is a crucial intermediate in the synthesis of various active
pharmaceutical ingredients (APIs), including anti-inflammatory and analgesic drugs.[4]

o Agrochemicals: This compound is also utilized in the formulation of crop protection agents.[6]

o Complex Molecule Synthesis: It has been specifically used in the laboratory synthesis of
spiroanellated y-lactones, pinacols, and other complex heterocyclic systems.[5][9][10]

Safety, Handling, and Storage

As with any reactive chemical, proper handling of Methyl 3-bromopropionate is paramount for
laboratory safety. It is classified as a combustible liquid and is harmful if swallowed.[7][12] It
can also cause skin and serious eye irritation, and may cause respiratory irritation.[12][13]

Table 2: Hazard and Safety Information
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Category

Information

Source(s)

Hazard Statements

H227 (Combustible liquid),
H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[71010][12]

Precautionary Statements

P210 (Keep away from
heat/sparks/open flames),
P261 (Avoid breathing
vapours), P280 (Wear
protective gloves/eye
protection), P305+P351+P338
(IF IN EYES: Rinse cautiously

with water)

[71110]12]

Personal Protective Equipment
(PPE)

Safety goggles, chemical-
resistant gloves, lab coat. Use
in a well-ventilated area or

under a chemical fume hood.

[14][15]

Storage

Store in a cool, dry, well-
ventilated area away from
incompatible substances such
as strong oxidizing agents,
acids, and bases. Keep

container tightly closed.

[12][14][15]

First Aid (Eyes)

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
and get medical

advice/attention.

[71112]

First Aid (Skin)

Wash with plenty of soap and

water.[7]
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Call a POISON CENTER or
doctor if you feel unwell. Rinse
mouth.[7] Do NOT induce
vomiting.[12]

First Aid (Ingestion)

Conclusion

Methyl 3-bromopropionate is more than just a simple alkyl halide; it is a versatile and
indispensable tool in the arsenal of the modern synthetic chemist. Its predictable reactivity,
coupled with its commercial availability, ensures its continued use in the synthesis of a vast
array of valuable compounds, from life-saving pharmaceuticals to advanced materials. A
thorough understanding of its properties, synthesis, and handling protocols, as outlined in this
guide, is essential for its safe and effective application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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